2,4,4-Trimethyl-3-acetoxymethylcyclohex-2-en-1-one

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: (2,6,6-trimethyl-3-oxocyclohexen-1-yl)methyl acetate
• InChI: InChI=1S/C12H18O3/c1-8-10(7-15-9(2)13)12(3,4)6-5-11(8)14/h5-7H2,1-4H3
• InChI Key: LQWOMOCCDLLOGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CCC1=O)(C)C)COC(=O)C

Description

2,4,4-Trimethyl-3-acetoxymethylcyclohex-2-en-1-one is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

47 g (0.28 mole) of 2,4,4-trimethyl-3-hydroxymethylcyclohex-2-en-1-one (IIId) were refluxed with 26.54 g of pyridine and 28.6 g of acetic anhydride for 3 hours. After cooling, the mixture was poured onto 200 ml of ice water and was extracted five times with ether, the combined extracts were washed several times with saturated NaHCO3 solution and dried with sodium sulfate, and the solvent was distilled off under about 20 mbar.